Cas no 2138069-45-9 (N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide)

• Product name: N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide
• CAS No: 2138069-45-9
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6294444
• PubChem ID: 165951843

N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2138069-45-9
• N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide
• EN300-1159338

• Inchi： 1S/C11H19NO2S/c1-8-4-5-9(13)6-10(8)15-7-11(14)12(2)3/h8,10H,4-7H2,1-3H3
• InChI Key： VNTOMIVPKIZWDY-UHFFFAOYSA-N
• SMILES： S(CC(N(C)C)=O)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų
• XLogP3: 1.1

Additional information on N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide

Comprehensive Overview of N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide (CAS No. 2138069-45-9)

N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide (CAS No. 2138069-45-9) is a specialized organic compound with a unique molecular structure that combines a cyclohexyl ring, a sulfanyl group, and an acetamide moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in organic chemistry and related fields.

The compound's structure features a 2-methyl-5-oxocyclohexyl group, which is a key functional component contributing to its reactivity and stability. The presence of the sulfanyl (thioether) group enhances its ability to participate in various chemical reactions, such as nucleophilic substitutions and oxidation processes. Meanwhile, the N,N-dimethylacetamide moiety provides solubility in polar solvents and influences the compound's overall physicochemical properties. These characteristics make N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide a versatile intermediate in synthetic chemistry.

In the context of current trends, this compound aligns with the growing demand for sustainable chemistry and green synthesis methodologies. Researchers are exploring eco-friendly routes to synthesize N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide, such as using biocatalysts or minimizing hazardous byproducts. Additionally, its potential role in drug discovery has sparked interest, particularly in the development of novel therapeutic agents targeting metabolic disorders or inflammatory diseases. The compound's unique structure could serve as a scaffold for designing new bioactive molecules.

From an industrial perspective, N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide is being investigated for its applications in advanced materials. Its ability to form stable complexes with metals or other organic molecules makes it a candidate for use in coatings, adhesives, or even electronic materials. The compound's thermal stability and solubility profile are also being studied to optimize its performance in these applications. As industries shift toward more sustainable practices, the demand for such multifunctional compounds is expected to rise.

Another area of interest is the compound's potential in agricultural chemistry. Preliminary studies suggest that derivatives of N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide may exhibit herbicidal or fungicidal activity. This aligns with the global push for crop protection solutions that are both effective and environmentally friendly. Researchers are exploring structure-activity relationships to enhance its efficacy while minimizing ecological impact.

For those seeking technical details, the synthesis of N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide typically involves the reaction of 2-methyl-5-oxocyclohexanethiol with 2-chloro-N,N-dimethylacetamide under controlled conditions. The purity and yield of the product can be optimized through careful selection of solvents, catalysts, and reaction temperatures. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and ensure its quality.

In summary, N,N-dimethyl-2-[(2-methyl-5-oxocyclohexyl)sulfanyl]acetamide (CAS No. 2138069-45-9) represents a promising compound with diverse applications across multiple industries. Its unique structural features, combined with the growing emphasis on sustainability and innovation, position it as a valuable subject of ongoing research. Whether in pharmaceuticals, materials science, or agriculture, this compound continues to capture the interest of scientists and industry leaders alike.